Cas no 1443307-56-9 (1-(2-pentylsulfanylphenyl)ethanol)

• Product Name: 1-(2-pentylsulfanylphenyl)ethanol
• CAS No: 1443307-56-9
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD22370230
• CID: 5209328
• Update Time: 2026-03-06

1-(2-pentylsulfanylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-pentylsulfanylphenyl)ethanol

• MDL： MFCD22370230
• Inchi： 1S/C13H20OS/c1-3-4-7-10-15-13-9-6-5-8-12(13)11(2)14/h5-6,8-9,11,14H,3-4,7,10H2,1-2H3
• InChI Key： ANEYFVLBWKOHQA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1SCCCCC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 1-(2-pentylsulfanylphenyl)ethanol

Exploring the Potential and Applications of 1-(2-pentylsulfanylphenyl)ethanol (CAS No. 1443307-56-9)

The compound 1-(2-pentylsulfanylphenyl)ethanol, identified by the CAS number 1443307-56-9, has garnered significant attention in recent years due to its unique chemical properties and potential applications across various industries. This organic compound, belonging to the class of phenolic alcohols, is characterized by its sulfur-containing substituent, which imparts distinctive reactivity and functionality. The structure of 1-(2-pentylsulfanylphenyl)ethanol consists of a phenol ring substituted with a pentylthio group at the 2-position and an ethanol group at the para position, making it a versatile molecule for both academic and industrial research.

Recent studies have highlighted the importance of sulfur-containing aromatic compounds like 1-(2-pentylsulfanylphenyl)ethanol in the field of materials science. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as conductive polymers and nanoparticles. The sulfur atom in the pentylthio group plays a crucial role in enhancing the electronic properties of the molecule, making it a promising candidate for applications in organic electronics. Additionally, its ability to form stable radical intermediates has been leveraged in radical polymerization processes, opening new avenues for developing high-performance polymers.

In the pharmaceutical industry, 1-(2-pentylsulfanylphenyl)ethanol has shown potential as a bioactive compound. Preclinical studies suggest that this compound exhibits antioxidant and anti-inflammatory properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The pentylthio group is believed to contribute significantly to these biological activities by modulating cellular signaling pathways. Furthermore, its ethanol group provides flexibility in chemical modification, enabling researchers to design derivatives with enhanced pharmacokinetic profiles.

The synthesis of 1-(2-pentylsulfanylphenyl)ethanol typically involves multi-step reactions, including nucleophilic substitution and reduction processes. Recent advancements in catalytic methods have made the synthesis more efficient and environmentally friendly. For instance, the use of palladium catalysts has enabled selective formation of the desired product with high yield and purity. These improvements in synthetic methodologies have facilitated large-scale production of this compound for both research and commercial purposes.

In terms of applications, 1-(2-pentylsulfanylphenyl)ethanol has found utility in fragrance formulations due to its pleasant odor profile. Its sulfur-containing moiety imparts a unique aroma that is appealing in cosmetic and personal care products. Moreover, its stability under various environmental conditions makes it suitable for long-lasting fragrance applications. The compound has also been explored as an additive in lubricants and coolants, where its ability to reduce friction and enhance thermal stability is highly valued.

The versatility of 1-(2-pentylsulfanylphenyl)ethanol extends to its use as an intermediate in organic synthesis. Its functional groups allow for further derivatization to create complex molecules with tailored properties. For example, researchers have utilized this compound as a building block for synthesizing biologically active agents with potential anticancer properties. The ability to modify both the pentylthio and ethanol groups provides ample scope for designing molecules with diverse functionalities.

In conclusion, 1-(2-pentylsulfanylphenyl)ethanol (CAS No. 1443307-56-9) is a multifaceted compound with promising applications across various fields. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an increasingly significant role in shaping future technologies and therapeutic interventions.